Cas no 1354016-50-4 (2-[(R)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-ethanol)

2-[(R)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-ethanol is a chiral piperidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a benzyl-ethyl-amino substituent at the 3-position of the piperidine ring, coupled with an ethanol moiety at the 1-position, offering versatility for further functionalization. The (R)-enantiomer configuration ensures stereoselectivity, which may be critical for binding affinity in receptor-targeted studies. This compound is of interest due to its amine and alcohol functional groups, enabling participation in diverse synthetic pathways. Its well-defined chiral center makes it a valuable intermediate for the development of bioactive molecules, particularly in neurological or cardiovascular research, where selective modulation of biological targets is required.

2-[(R)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-ethanol structure

1354016-50-4 structure

Product Name:2-[(R)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-ethanol

CAS No:1354016-50-4

MF:C₁₆H₂₆N₂O

MW:262.390444278717

CID:2161391

Update Time:2025-05-20

2-[(R)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-ethanol Chemical and Physical Properties

Names and Identifiers

- 2-[(R)-3-(benzyl-ethyl-amino)-piperidin-1-yl]-ethanol
- (R)-2-(3-(Benzyl(ethyl)amino)piperidin-1-yl)ethanol
- AM96594
- 2-[(R)-3-(benzylethylamino)piperidin-1-yl]ethanol
- 2-[(R)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-ethanol
- Inchi： 1S/C16H26N2O/c1-2-18(13-15-7-4-3-5-8-15)16-9-6-10-17(14-16)11-12-19/h3-5,7-8,16,19H,2,6,9-14H2,1H3/t16-/m1/s1
- InChI Key： JUHQOVHXDNEWLX-MRXNPFEDSA-N
- SMILES： OCCN1CCC[C@H](C1)N(CC)CC1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 241
Topological Polar Surface Area: 26.7

2-[(R)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	084095-500mg	2-[(R)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-ethanol	1354016-50-4		500mg	￡694.00	2022-03-01

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-[(R)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-ethanol

Comprehensive Overview of 2-[(R)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-ethanol (CAS No. 1354016-50-4)

2-[(R)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-ethanol (CAS No. 1354016-50-4) is a chiral piperidine derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique structural framework combining a piperidine ring, benzyl-ethyl-amino moiety, and an ethanol side chain, making it a versatile intermediate for drug discovery. Its R-configuration at the stereocenter enhances its specificity in targeting biological systems, particularly in neurological and cardiovascular applications.

The growing interest in chiral amines like 2-[(R)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-ethanol stems from their role in modulating receptor activity. Researchers are actively exploring its potential as a scaffold for G-protein-coupled receptor (GPCR) ligands, a hot topic in drug development due to GPCRs' involvement in diseases like Parkinson's and hypertension. Recent publications highlight its utility in designing selective adrenergic receptor modulators, aligning with the trend toward personalized medicine.

From a synthetic chemistry perspective, this compound exemplifies advancements in asymmetric catalysis. The piperidin-1-yl-ethanol segment can be functionalized via reductive amination or nucleophilic substitution, while the benzyl-ethyl-amino group offers opportunities for N-alkylation. Such flexibility makes it valuable for structure-activity relationship (SAR) studies, a frequently searched term among medicinal chemists.

Analytical characterization of CAS 1354016-50-4 typically involves HPLC chiral separation and NMR spectroscopy to confirm enantiopurity. Its physicochemical properties—including a calculated LogP of ~2.1 and hydrogen-bonding capacity—suggest favorable blood-brain barrier permeability, a key consideration in CNS drug design. These attributes correlate with rising Google searches for "CNS-penetrant small molecules."

In the pharmaceutical market, derivatives of 2-[(R)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-ethanol are being investigated for neuropathic pain management, reflecting the global demand for non-opioid analgesics. Patent analyses reveal its incorporation in dual-acting serotonin-norepinephrine reuptake inhibitors, addressing the trending need for multifunctional psychotherapeutics. Suppliers often highlight its availability as a GMP-grade intermediate to meet regulatory requirements.

Environmental and safety profiles of this compound are also noteworthy. Unlike many piperidine derivatives, it shows low ecotoxicity in preliminary studies, aligning with the pharmaceutical industry's shift toward green chemistry principles. This aspect resonates with ESG-focused investors, as evidenced by increasing searches for "sustainable chiral building blocks."

Future research directions may explore its metal-chelating properties for neurodegenerative disease applications or its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge area in drug discovery. The compound's ethanol linker could facilitate conjugation with E3 ligase ligands, a technique gaining traction in 2024 literature.